Cas no 1092977-07-5 (tert-Butyl 3-butoxyphenethylcarbamate)

• Product Name: tert-Butyl 3-butoxyphenethylcarbamate
• CAS No: 1092977-07-5
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 4560324
• Update Time: 2025-05-24

tert-Butyl 3-butoxyphenethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-butoxyphenethylcarbamate
• tert-butyl N-[2-(3-butoxyphenyl)ethyl]carbamate
• t-Butyl 3-butoxyphenethylcarbamate
• F51816
• tert-butyl (3-butoxyphenethyl)carbamate
• 2-(3-butoxyphenyl)-(tert-butoxycarbonyl)ethylamine（WS204118）

• Inchi： 1S/C17H27NO3/c1-5-6-12-20-15-9-7-8-14(13-15)10-11-18-16(19)21-17(2,3)4/h7-9,13H,5-6,10-12H2,1-4H3,(H,18,19)
• InChI Key： JTVVOZLXESVEPH-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=C(C=1)OCCCC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 299
• XLogP3: 4.1
• Topological Polar Surface Area: 47.6

Additional information on tert-Butyl 3-butoxyphenethylcarbamate

tert-Butyl 3-Butoxyphenethylcarbamate: A Comprehensive Overview

The compound tert-butyl 3-butoxyphenethylcarbamate, identified by the CAS number 1092977-07-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug development, material science, and as an intermediate in the synthesis of advanced chemical compounds.

Termed as a tert-butyl carbamate derivative, this compound exhibits a complex structure that includes a phenethyl group substituted with a butoxy moiety. The combination of these functional groups imparts distinctive chemical reactivity and physical properties, making it a versatile compound for diverse applications. Researchers have explored its potential as a building block in the synthesis of bioactive molecules, particularly in the pharmaceutical sector.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl 3-butoxyphenethylcarbamate. Techniques such as catalytic asymmetric synthesis and microwave-assisted reactions have been employed to optimize the production process, ensuring higher yields and better purity. These developments underscore the importance of this compound in modern chemical research.

In terms of applications, tert-butyl 3-butoxyphenethylcarbamate has shown promise in drug delivery systems. Its ability to form stable complexes with bioactive agents enhances drug solubility and bioavailability, making it a valuable component in the formulation of new pharmaceutical products. Additionally, its role as an intermediate in the synthesis of advanced polymers has been explored, highlighting its potential in materials science.

The latest research on this compound has focused on its biological activity. Studies indicate that it exhibits moderate anti-inflammatory and antioxidant properties, which could be leveraged for developing therapeutic agents. Furthermore, its interaction with cellular receptors has been investigated, providing insights into its potential role in treating various diseases.

In conclusion, tert-butyl 3-butoxyphenethylcarbamate stands out as a multifaceted compound with wide-ranging applications. Its structural complexity and functional versatility make it an essential molecule for both academic research and industrial applications. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.